tert-Butyl (2-bromo-4-chlorophenoxy)acetate
Cat. No. B1463423
M. Wt: 321.59 g/mol
InChI Key: PBGCUYUOWOSVGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08273769B2
Procedure details
A solution of 2-bromo-4-chlorophenol (Aldrich; 13.11 g; 63.2 mmol) in acetone (100 mL) was treated with potassium carbonate (9.61 g; 69.5 mmol), stirred for 10 minutes then treated with tert-butyl bromoacetate (Aldrich; 9.34 mL; 63.2 mmol). The reaction mixture was stirred at 65° C. for 18 hours, then the mixture was filtered, the solid was washed with acetone and the filtrate was concentrated to dryness under vacuum to give the title compound as a yellow sticky solid (19.4 g, 95%).
Name
Yield
95%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[OH:9].C(=O)([O-])[O-].[K+].[K+].Br[CH2:17][C:18]([O:20][C:21]([CH3:24])([CH3:23])[CH3:22])=[O:19]>CC(C)=O>[C:21]([O:20][C:18](=[O:19])[CH2:17][O:9][C:3]1[CH:4]=[CH:5][C:6]([Cl:8])=[CH:7][C:2]=1[Br:1])([CH3:24])([CH3:23])[CH3:22] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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13.11 g
|
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Type
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reactant
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|
Smiles
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BrC1=C(C=CC(=C1)Cl)O
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Name
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|
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Quantity
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9.61 g
|
|
Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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100 mL
|
|
Type
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solvent
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Smiles
|
CC(=O)C
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Step Two
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Name
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|
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Quantity
|
9.34 mL
|
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Type
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reactant
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Smiles
|
BrCC(=O)OC(C)(C)C
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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stirred for 10 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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The reaction mixture was stirred at 65° C. for 18 hours
|
|
Duration
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18 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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the mixture was filtered
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WASH
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Type
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WASH
|
|
Details
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the solid was washed with acetone
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated to dryness under vacuum
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Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(COC1=C(C=C(C=C1)Cl)Br)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 19.4 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
